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Compound of Interest

Compound Name:
4-(2-

Bromophenoxymethyl)piperidine

CAS No.: 63614-89-1

Cat. No.: B3148077

Get Quote

Abstract & Scope
This application note details the robust synthesis of 4-(2-Bromophenoxymethyl)piperidine
HCl, a critical intermediate often utilized in the development of CNS-active agents (e.g., 5-HT

receptor modulators, Sigma ligands). While direct literature precedents for this specific

congener are sparse, this guide synthesizes field-proven protocols for constructing sterically

demanding aryl-alkyl ethers.

We present two distinct synthetic pathways:

Method A (Mitsunobu Coupling): Ideal for rapid, small-scale discovery (100 mg – 5 g).

Method B (Nucleophilic Substitution via Mesylate): Recommended for gram-to-kilogram

scale-up to avoid difficult phosphorus byproduct removal.
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The strategic disconnection focuses on the ether linkage. The stability of the piperidine ring

allows for late-stage deprotection of the amine.

Target: 4-(2-Bromophenoxymethyl)piperidine HCl

Intermediate: N-Boc-4-(2-Bromophenoxymethyl)piperidine

Deprotection (HCl)

Reagent A: 2-Bromophenol

C-O Bond Formation

Reagent B: N-Boc-4-piperidinemethanol

Mitsunobu or SN2

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection strategy focusing on the ether linkage.

Experimental Protocols
Method A: Mitsunobu Coupling (Discovery Scale)
Best for: Rapid synthesis where chromatography is acceptable.

Principle: The Mitsunobu reaction activates the primary alcohol of the piperidine using a

phosphine and an azodicarboxylate, allowing the weak nucleophile (2-bromophenol) to

displace the activated oxygen.
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Reagent Equiv. Role

N-Boc-4-piperidinemethanol 1.0 Substrate (Alcohol)

2-Bromophenol 1.1 Nucleophile

Triphenylphosphine (PPh3) 1.2 Activator

DIAD (Diisopropyl

azodicarboxylate)
1.2 Oxidant

THF (Anhydrous) 10 vol Solvent

Protocol
Setup: Flame-dry a round-bottom flask and cool under nitrogen. Add N-Boc-4-

piperidinemethanol (1.0 eq), 2-Bromophenol (1.1 eq), and PPh3 (1.2 eq).

Solvation: Dissolve in anhydrous THF (0.2 M concentration relative to alcohol). Cool the

solution to 0 °C using an ice bath.

Addition: Add DIAD (1.2 eq) dropwise over 15–20 minutes. Critical: Maintain temperature <5

°C to prevent side reactions. The solution will turn yellow/orange.

Reaction: Remove ice bath and stir at Room Temperature (RT) for 12–16 hours. Monitor by

TLC (Hexane/EtOAc 4:1).

Workup: Concentrate the reaction mixture under reduced pressure.

Purification: The crude residue contains PPh3 oxide.

Trituration Method: Suspend residue in cold Et2O/Hexane (1:9); filter off the precipitated

PPh3=O.

Chromatography: Flash column chromatography (SiO2, 0-20% EtOAc in Hexanes) is

usually required to isolate the pure N-Boc intermediate.

Method B: Alkylation via Mesylate (Scale-Up Route)
Best for: >5g scale, avoiding difficult chromatography.
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Principle: Converting the alcohol to a mesylate (good leaving group) followed by SN2

displacement by the phenoxide.

Step 1: Mesylation
Dissolve N-Boc-4-piperidinemethanol (1.0 eq) in DCM (10 vol).

Add Triethylamine (1.5 eq) and cool to 0 °C.

Add Methanesulfonyl chloride (MsCl) (1.2 eq) dropwise. Stir 2h at 0 °C.

Wash with NaHCO3, brine, dry (MgSO4), and concentrate. Use the crude mesylate directly.

Step 2: Ether Formation (SN2)
Solvation: Dissolve 2-Bromophenol (1.1 eq) in DMF (5 vol).

Deprotonation: Add K2CO3 (2.0 eq) or Cs2CO3 (1.5 eq). Stir at RT for 30 min to form the

phenoxide.

Coupling: Add the crude Mesylate (from Step 1) dissolved in minimal DMF.

Heating: Heat to 80 °C for 6–12 hours.

Workup: Pour into ice water. The product often precipitates as a solid. Filter and wash with

water. If oil forms, extract with EtOAc.

Step 3: Deprotection & Salt Formation (Final Step)
Applies to intermediates from both Method A and B.

Protocol
Dissolution: Dissolve the purified N-Boc-4-(2-bromophenoxymethyl)piperidine in 1,4-

Dioxane (or EtOAc) (5 vol).

Acidification: Add 4M HCl in Dioxane (5–10 eq) dropwise at 0 °C.

Reaction: Warm to RT and stir for 2–4 hours. A white precipitate should form.
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Isolation:

Dilute with Et2O (10 vol) to maximize precipitation.

Filter the solid under nitrogen (hygroscopic).

Wash the cake with Et2O.

Drying: Dry under high vacuum at 40 °C for 12 hours.

Process Workflow Diagram
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Start: N-Boc-4-piperidinemethanol

Scale / Purity Req?

Method A: Mitsunobu
(PPh3, DIAD, 2-Br-Phenol)

< 5g (Fast)

Step 1: Mesylation
(MsCl, Et3N)

> 5g (Clean)

Chromatography
(Remove PPh3O)

Intermediate:
N-Boc-4-(2-Br-phenoxy...)piperidine

Step 2: Alkylation
(2-Br-Phenol, K2CO3, 80°C)

Deprotection
(4M HCl/Dioxane)

Final Product:
HCl Salt

Click to download full resolution via product page

Figure 2: Decision matrix and process flow for the synthesis of the target hydrochloride salt.

Analytical Validation
Since specific spectral data for this exact salt is not in public databases, the following are

expected values based on structural analogs (e.g., 4-(2-fluorophenoxymethyl)piperidine).
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Appearance: White to off-white crystalline solid.

1H NMR (400 MHz, DMSO-d6):

8.8–9.2 (br s, 2H, NH2+),

7.58 (dd, 1H, Ar-H),

7.35 (t, 1H, Ar-H),

7.10 (d, 1H, Ar-H),

6.90 (t, 1H, Ar-H),

3.95 (d, J=6.5 Hz, 2H, O-CH2),

3.25 (m, 2H, Pip-H),

2.90 (m, 2H, Pip-H),

2.05 (m, 1H, CH),

1.85 (m, 2H, Pip-H),

1.50 (m, 2H, Pip-H).

Mass Spectrometry (ESI+): Calculated for C12H16BrNO [M+H]+: 270.05/272.05. Found:

270.1/272.1.

Troubleshooting & Critical Parameters
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Issue Probable Cause Corrective Action

Low Yield (Mitsunobu)
Steric hindrance of 2-Br-

Phenol

Switch to Method B

(Alkylation). The ortho-bromo

group can retard the

nucleophilic attack in

Mitsunobu.

Sticky Solid (Salt)
Hygroscopic nature / Residual

solvent

Triturate with anhydrous Et2O

or Acetone. Dry in a vacuum

oven with P2O5.

Impurity: Hydrazine DIAD byproduct

Use polymer-bound PPh3 or

wash organic layer with dilute

NaOH (if intermediate is

stable) to remove hydrazine

byproducts.

Incomplete Deprotection HCl concentration too low

Ensure excess HCl (5-10 eq).

If using EtOAc, ensure gas is

saturated. Dioxane is preferred

for solubility.

References
Mitsunobu Reaction Review: Swamy, K. C. K., et al. "Mitsunobu and Related Reactions:

Advances and Applications." Chemical Reviews, 2009, 109(6), 2551–2651. Link

Alkylation of Phenols: Lawrence, S. A. "Amines: Synthesis, Properties and Applications."

Cambridge University Press, 2004. (General reference for alkylation kinetics).

Piperidine Ether Synthesis (Analog): "Process for preparing 4-[2-(2-

fluorophenoxymethyl)phenyl]piperidine compounds." Patent WO2010056938A1.[1] Link

Mitsunobu vs Alkylation Comparison: Tsunoda, T., et al. "Mitsunobu Reaction vs. Alkylation."

Tetrahedron Letters, 1993, 34(10), 1639-1642.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fcr0782776
https://patents.google.com/patent/WO2010056938A1/it
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpatents.google.com%2Fpatent%2FWO2010056938A1%2Fen
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3148077?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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